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Compound of Interest

Compound Name: 14(2)-Etherolenic acid

Cat. No.: B15549999

Essential Safety and Handling Guide for 14(Z)-
Etherolenic Acid

This guide provides immediate, essential safety and logistical information for handling 14(Z)-
Etherolenic acid in a research environment. Given that a specific Safety Data Sheet (SDS) for
14(Z)-Etherolenic acid (CAS 220308-61-2) is not readily available, the following procedures
are based on the SDS for a closely related isomer, Etherolenic Acid, and general best practices
for handling fatty acids and ethers.[1][2] Researchers must always conduct a risk assessment
for their specific experimental conditions.

Chemical and Physical Properties

While detailed experimental data for 14(Z)-Etherolenic acid is limited, information for the
related Etherolenic Acid provides some insight. It is important to note that 14(Z)-Etherolenic
acid is supplied in a solution.[1]
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Property Data

Molecular Formula C18H2803[1]

Molecular Weight 292.41[1]

Physical State Solid (Supplied as a solution)[1]
Solubility Insoluble in water[3]

Storage Freezer[1]

Hazard Identification and Personal Protective Equipment

The safety data sheet for a related isomer, Etherolenic Acid, indicates that the substance is not
classified as hazardous.[2] However, as a general precaution when handling any chemical,
appropriate personal protective equipment (PPE) should be worn. May cause irritation upon

contact with skin and eyes, inhalation, or ingestion.[3]
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) Specifications & Best
Body Part Required PPE _
Practices

Wear chemical safety goggles.
) [3] A face shield is
Eyes & Face Safety Goggles or Face Shield )
recommended when there is a

risk of splashing.

Wear chemically protective
gloves.[3] Nitrile gloves are a

Hands Chemical-Resistant Gloves common choice for handling
oils and many organic

chemicals.[4]

A standard laboratory coat
Body Laboratory Coat should be worn to protect from

splashes and spills.

Use in a well-ventilated area.
[5] If there is a risk of
generating aerosols or vapors,
work should be conducted in a
Respiratory Fume Hood or Respirator chemical fume hood.[5] In the
absence of adequate
ventilation, a NIOSH-approved

respirator may be necessary.

[6]

Operational and Disposal Plans
Pre-Handling Checklist

o Review Safety Information: Read this guide and any available safety information thoroughly.

e Locate Safety Equipment: Ensure easy access to an eyewash station, safety shower, and
fire extinguisher.

o Prepare Work Area: Designate a clean and uncluttered area for handling, preferably within a
chemical fume hood.
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e Don PPE: Put on all required personal protective equipment as outlined in the table above.

Step-by-Step Handling Protocol

e Receiving and Storage: Upon receipt, store the container in a freezer as recommended.[1]

o Equilibration: Before use, allow the container to warm to room temperature to prevent
condensation.

 Aliquotting and Dilution:

o Perform all manipulations of the stock solution within a chemical fume hood to minimize
inhalation exposure.

o Use calibrated instruments for accurate measurements.
o If creating dilutions, use the appropriate recommended solvent.

e Post-Handling:

o

Tightly seal the container after use.

[¢]

Return the stock solution to the freezer for storage.[1]

[¢]

Clean the work area thoroughly.

[e]

Wash hands after handling the substance.[3]

First Aid Measures
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[3]

Remove contaminated clothing. Wash the
i affected area with soap and plenty of water for
Skin Contact _ o _
at least 15 minutes.[3][5] If irritation persists,

consult a physician.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ]

upper and lower eyelids.[3][5] Seek medical

attention if irritation persists.[3]

Do NOT induce vomiting. Rinse mouth with
water.[3] Never give anything by mouth to an

Ingestion , . .
unconscious person.[3] Seek medical attention.

[3]

Disposal Plan

Proper disposal of 14(Z)-Etherolenic acid and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 14(Z)-Etherolenic acid in a designated, properly labeled, and
sealed container for chemical waste.

o Do not dispose of this chemical down the drain.[7]
e Container Labeling:
o Clearly label the waste container with "Hazardous Waste" and the full chemical name.

o Storage of Waste:
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o Store the waste container in a designated and secure area, away from incompatible
materials.

e Disposal:

o Arrange for disposal through your institution's environmental health and safety (EHS)
office or a licensed chemical waste disposal company.

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and disposing of 14(Z)-
Etherolenic acid.
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Caption: Workflow for handling 14(Z)-Etherolenic acid.
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Caption: Disposal workflow for 14(Z)-Etherolenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 14(Z)-
Etherolenic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549999#personal-protective-equipment-for-
handling-14-z-etherolenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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